Cas no 1506915-49-6 (3-6-(dimethylamino)pyridin-3-ylpropanoic acid)

• Product Name: 3-6-(dimethylamino)pyridin-3-ylpropanoic acid
• CAS No: 1506915-49-6
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6512020
• PubChem ID: 82656996
• Update Time: 2025-06-11

3-6-(dimethylamino)pyridin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-6-(dimethylamino)pyridin-3-ylpropanoic acid
• 1506915-49-6
• EN300-1652990
• 3-[6-(dimethylamino)pyridin-3-yl]propanoic acid

• Inchi： 1S/C10H14N2O2/c1-12(2)9-5-3-8(7-11-9)4-6-10(13)14/h3,5,7H,4,6H2,1-2H3,(H,13,14)
• InChI Key： XPKOMLBOFNLFTH-UHFFFAOYSA-N
• SMILES： OC(CCC1=CN=C(C=C1)N(C)C)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.4Ų

Additional information on 3-6-(dimethylamino)pyridin-3-ylpropanoic acid

Introduction to 3-6-(dimethylamino)pyridin-3-ylpropanoic acid (CAS No. 1506915-49-6)

3-6-(dimethylamino)pyridin-3-ylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 1506915-49-6, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the pyridine derivatives, a class of heterocyclic organic compounds that have garnered considerable attention due to their diverse biological activities and synthetic utility. The structural framework of 3-6-(dimethylamino)pyridin-3-ylpropanoic acid incorporates a pyridine ring substituted with a dimethylamino group at the 6-position and a propanoic acid moiety at the 3-position, which together contribute to its unique chemical properties and potential applications.

The dimethylamino group is a well-known pharmacophore that enhances the solubility and bioavailability of molecules, making it a valuable component in drug design. Its presence in this compound suggests potential interactions with biological targets, particularly enzymes and receptors, which are modulated by amine-containing structures. On the other hand, the propanoic acid side chain introduces a carboxylic acid functionality, which can participate in hydrogen bonding and ionic interactions, further influencing the compound's behavior in biological systems.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in the development of novel therapeutic agents. The structural features of 3-6-(dimethylamino)pyridin-3-ylpropanoic acid make it a promising candidate for further exploration in drug discovery. For instance, studies have demonstrated that pyridine-based compounds can exhibit inhibitory effects on various enzymes and kinases, which are implicated in numerous diseases, including cancer and inflammatory disorders. The combination of the dimethylamino group and the propanoic acid moiety may enhance binding affinity and selectivity towards specific biological targets.

In addition to its potential as an active pharmaceutical ingredient (API), 3-6-(dimethylamino)pyridin-3-ylpropanoic acid may serve as a key intermediate in the synthesis of more complex molecules. Its versatile structure allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. For example, functional groups such as hydroxyl or halogen atoms can be introduced to create analogs with enhanced biological activity or improved pharmacokinetic profiles.

The synthesis of 3-6-(dimethylamino)pyridin-3-ylpropanoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the pyridine core efficiently. These techniques ensure high yields and purity, which are critical for pharmaceutical applications where impurities can affect safety and efficacy.

Recent research has also explored the role of 3-6-(dimethylamino)pyridin-3-ylpropanoic acid in addressing neurological disorders. Pyridine derivatives have shown promise in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The presence of the dimethylamino group may facilitate interactions with neurotransmitter receptors, making this compound a potential candidate for treating conditions such as depression, anxiety, and Parkinson's disease. Further preclinical studies are needed to validate these findings and elucidate the mechanisms of action.

The compound's potential extends beyond neurological applications. Its structural similarity to known bioactive molecules suggests that it could be repurposed for other therapeutic areas. For instance, derivatives of pyridine-based compounds have been investigated for their antimicrobial properties, offering new avenues for combating drug-resistant pathogens. The propanoic acid moiety may contribute to membrane disruption or interfere with essential metabolic pathways in bacteria and fungi.

From a chemical biology perspective, 3-6-(dimethylamino)pyridin-3-ylpropanoic acid provides insights into how structural modifications can influence biological activity. By studying its interactions with proteins and enzymes, researchers can gain valuable information about binding affinities, kinetics, and mechanism-of-action. This knowledge is crucial for designing next-generation drugs with improved efficacy and reduced side effects.

The compound's physicochemical properties also make it an interesting subject for formulation development. Factors such as solubility, stability, and bioavailability must be carefully considered when designing drug formulations. The presence of both polar (amine and carboxylic acid groups) and non-polar (hydrocarbon chain) regions suggests that this compound could be formulated as an oral tablet or an injectable solution depending on therapeutic needs.

In conclusion,3-6-(dimethylamino)pyridin-3-ylpropanoic acid (CAS No. 1506915-49-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it suitable for various applications ranging from drug discovery to material science. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in developing innovative therapies that address unmet medical needs.